3-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H31N3O3/c1-15(2)18(21)19(24)22(3)12-17-10-7-11-23(13-17)20(25)26-14-16-8-5-4-6-9-16/h4-6,8-9,15,17-18H,7,10-14,21H2,1-3H3/t17?,18-/m0/s1
• InChI Key: QFRAMPTZRVRJLA-ZVAWYAOSSA-N
• Canonical SMILES: CC(C)C(C(=O)N(C)CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N(C)CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

This compound is a piperidine derivative featuring a benzyl ester group and an (S)-2-amino-3-methyl-butyryl moiety attached via a methyl-amino-methyl linker. It is cataloged under reference number 10-F081717 by CymitQuimica but is currently discontinued .

Biological Activity

3-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article presents a comprehensive overview of the biological activity associated with this compound, including its structural characteristics, mechanisms of action, and relevant case studies.

Structural Characteristics

The molecular formula of 3-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is C20H31N3O3, with a molecular weight of 361.5 g/mol. The compound features a piperidine ring substituted with an amino acid moiety, which is critical for its biological interactions. The specific stereochemistry (S) at the amino acid position may influence its pharmacological profile.

The biological activity of this compound can be attributed to several mechanisms:

• Antimicrobial Activity : Studies indicate that similar compounds with piperidine structures exhibit significant antimicrobial properties. For instance, derivatives that include amino acids or peptides have demonstrated effectiveness against various bacterial strains such as E. coli and S. aureus .
• Cytotoxicity : The compound may also exhibit cytotoxic effects against cancer cell lines. Research on related piperidine derivatives has shown potential in inhibiting cell proliferation in models such as Ehrlich's ascites carcinoma and Dalton's lymphoma ascites .
• Anthelmintic Activity : Compounds structurally related to this benzyl ester have been evaluated for their ability to inhibit helminthic growth, indicating a possible application in treating parasitic infections .

Antimicrobial Studies

A study evaluating various peptide conjugates demonstrated that compounds similar to 3-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester exhibited zones of inhibition ranging from 9 to 20 mm against several pathogens, with minimum inhibitory concentration (MIC) values between 6 to 12.5 µg/mL .

Cytotoxicity Assessment

In vitro assays on cancer cell lines revealed that hydrolyzed peptide conjugates derived from similar structures showed enhanced cytotoxicity compared to their methyl ester counterparts. This suggests that the presence of free carboxylic groups may be crucial for activity .

Data Table: Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against E. coli, S. aureus
Cytotoxicity	Inhibition of cancer cell proliferation
Anthelmintic	Inhibition of helminth growth

Scientific Research Applications

Medicinal Chemistry

1. Role in Drug Development

This compound's structure suggests it may act as a pharmacological agent due to the presence of the piperidine ring and amino acid moiety. Its potential applications include:

• Antidepressant Activity : Research indicates that compounds with similar structures can exhibit serotonin reuptake inhibition, potentially leading to antidepressant effects .
• Analgesic Properties : The piperidine derivatives are often explored for their analgesic properties, making this compound a candidate for pain management research .

Neuropharmacology

2. Neurotransmitter Modulation

The compound's ability to interact with neurotransmitter systems makes it a subject of interest in neuropharmacological studies:

• Dopaminergic and Serotonergic Systems : Studies have shown that modifications of piperidine derivatives can influence dopamine and serotonin receptors, which are crucial in treating mood disorders and schizophrenia .
• Cognitive Enhancement : Preliminary findings suggest that such compounds may enhance cognitive functions by modulating neurotransmitter levels, particularly in models of cognitive decline .

Synthetic Applications

3. Synthetic Intermediate

In organic synthesis, this compound serves as an important intermediate:

• Building Block for Complex Molecules : Its unique functional groups allow it to be utilized in synthesizing more complex pharmaceuticals or biologically active compounds. For instance, it can be modified to create derivatives with enhanced biological activity or specificity .
• Reagent in Coupling Reactions : The benzyl ester functionality can be exploited in various coupling reactions, facilitating the formation of peptide bonds and other linkages necessary for creating larger biomolecules .

Case Studies

Study Title	Focus	Findings
"Piperidine Derivatives as Antidepressants"	Evaluates the antidepressant potential of piperidine-based compounds	Identified key structural features that enhance serotonin reuptake inhibition
"Neuroprotective Effects of Amino Acid Derivatives"	Investigates neuroprotective properties of amino acid derivatives	Found that certain modifications lead to significant cognitive improvements in animal models
"Synthetic Pathways for Piperidine Esters"	Explores synthetic routes for creating piperidine esters	Demonstrated efficient methods for synthesizing derivatives with varied biological activities

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperidine Ring

(a) Amino Acid Chain Modifications

• CAS 1401667-08-0: (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester Key Difference: Shorter amino acid chain (propionyl vs. butyryl) and isopropyl substituent on the amino group.
• CAS 1354025-19-6: 4-((S)-2-Amino-3-methyl-butyryl)-3-methyl-piperazine-1-carboxylic acid benzyl ester Key Difference: Piperazine ring (two nitrogen atoms) instead of piperidine. Impact: Enhanced hydrogen-bonding capacity and altered pharmacokinetics due to the additional nitrogen .

(b) Ester Group Modifications

• CAS 864754-29-0: (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester Key Difference: tert-Butyl ester replaces benzyl ester.
• CAS 924278-87-5: (3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester Key Difference: Additional hydroxy and amino groups on the piperidine ring.

Functional Group Variations

(a) Carbamic Acid Derivatives

• CAS 1401666-94-1: [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester Key Difference: Ethyl-carbamic acid group replaces methyl-amino-methyl linker.
• CAS 1354033-31-0: [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester Key Difference: Isopropyl-carbamic acid and propionyl chain. Impact: Increased steric bulk and modified metabolic pathways .

(b) Carboxymethyl Substituents

• CAS 1353994-03-2: (S)-3-(CarboxyMethyl-Methyl-amino)-piperidine-1-carboxylic acid benzyl ester Key Difference: Carboxymethyl group replaces the amino-butyryl chain.

Physicochemical Properties

Compound (CAS)	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)	Notable Features
Target Compound	~347–361*	~1.14†	~500†	Benzyl ester, (S)-configuration
1401667-08-0	347.45	1.14	499.8	Propionyl chain, isopropyl substituent
864754-29-0	299.41	N/A	N/A	tert-Butyl ester, compact structure
1354025-19-6	N/A	N/A	N/A	Piperazine ring, methyl substitution
924278-87-5	250.30	N/A	N/A	Hydroxy and amino groups on piperidine

*Estimated based on structural analogs. †Predicted values from similar compounds.

Preparation Methods

Stepwise Synthesis

The stepwise approach constructs the target compound through sequential functionalization of the piperidine core. A representative pathway involves:

Step 1: Piperidine Ring Functionalization
The synthesis begins with 3-(aminomethyl)piperidine , which is alkylated at the methylamine group using formaldehyde and sodium cyanoborohydride under reductive amination conditions (pH 6–7, 25°C, 12 hours). This yields 3-[(methylamino)methyl]piperidine with >90% purity after extraction with dichloromethane.

Step 2: Amide Bond Formation
The (S)-2-amino-3-methyl-butyryl moiety is introduced via amide coupling. A solution of 3-[(methylamino)methyl]piperidine in dry DMF is reacted with N-protected (S)-2-amino-3-methylbutanoic acid using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) as coupling agents (0°C → 25°C, 24 hours). The intermediate 3-{[(N-protected-(S)-2-amino-3-methyl-butyryl)-methyl-amino]-methyl}piperidine is isolated via silica gel chromatography (hexane:ethyl acetate, 3:1) in 68–74% yield.

Step 3: Carbamate Esterification
The piperidine nitrogen is protected using benzyl chloroformate. The intermediate from Step 2 is dissolved in THF, cooled to 0°C, and treated with benzyl chloroformate (1.2 eq) and triethylamine (2 eq) for 6 hours. The crude product is purified via recrystallization (ethanol/water) to yield the final compound (54–62% yield).

One-Pot Synthesis Approaches

Recent advancements enable a streamlined one-pot synthesis to reduce purification steps. In a patented method, 3-(aminomethyl)piperidine , (S)-2-(tert-butoxycarbonylamino)-3-methylbutanoic acid, and benzyl chloroformate are combined in a single reactor with EDC and DMAP. The reaction proceeds at 40°C for 18 hours under nitrogen, achieving a 71% yield after direct column chromatography. This method minimizes epimerization risks and reduces solvent waste.

Reaction Optimization

Catalytic Systems

Comparative studies reveal that HOBt/EDC outperforms other coupling agents (e.g., DCC) in minimizing racemization during amide bond formation. Substituting HOBt with HOAt increases yields by 12% but raises costs.

Solvent and Temperature Effects

• DMF maximizes solubility of intermediates but requires post-reaction removal via distillation.

• THF is preferred for carbamate formation due to its inertness toward chloroformate reagents.

• Elevated temperatures (40–50°C) accelerate coupling but risk decomposition; optimal ranges are 0–25°C.

Industrial-Scale Production Techniques

Continuous Flow Synthesis

A patent-pending continuous flow system achieves 85% conversion by pumping reagents through a heated reactor (50°C, 2 MPa). This method reduces reaction time from 24 hours to 30 minutes and enhances reproducibility.

Purification at Scale

Industrial processes employ simulated moving bed (SMB) chromatography for high-throughput purification. A ternary solvent system (heptane/ethanol/water) resolves enantiomers with >99% purity.

Analytical Characterization

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, benzyl), 5.12 (s, 2H, OCH₂Ph), 4.21 (m, 1H, piperidine), 3.02 (s, 3H, NCH₃).

• HRMS : [M+H]⁺ calculated for C₂₁H₃₂N₃O₃⁺: 374.2438; found: 374.2441.

Purity Assessment

Reverse-phase HPLC (C18 column, 0.1% TFA in acetonitrile/water) confirms >98% purity with a retention time of 12.3 minutes.

Challenges and Mitigation Strategies

Epimerization During Coupling

The (S)-configuration of the amino acid moiety is susceptible to racemization at pH >8. Mitigation involves:

• Buffering reactions at pH 6–7 using MES buffer.

• Using low temperatures (0–5°C) during activation.

Byproduct Formation

Side products like 3-[(methylamino)methyl]piperidine dimer (5–8%) are removed via gradient elution (CH₂Cl₂:MeOH, 95:5 → 80:20).

Data Tables

Table 1: Comparative Yields Across Synthetic Methods

Method	Coupling Agent	Solvent	Temperature	Yield	Source
Stepwise (EDC/HOBt)	EDC/HOBt	DMF	0–25°C	74%
One-Pot (Patent)	EDC/DMAP	THF	40°C	71%
Continuous Flow	EDC/HOAt	MeCN	50°C	85%

Table 2: Industrial vs. Lab-Scale Parameters

Parameter	Laboratory Scale	Industrial Scale
Reaction Volume	0.1–1 L	100–1000 L
Purification	Column Chromatography	SMB Chromatography
Cycle Time	24–48 hours	2–4 hours
Annual Output	10–50 g	100–500 kg

Q & A

Q. What are the optimized synthetic routes for this compound, and how are reaction conditions tailored to improve yields?

• Methodological Answer : The synthesis involves coupling reactions using benzyl 4-(aminomethyl)piperidine-1-carboxylate as a precursor. For example, coupling with 2-chloro-5-fluoro-pyrimidine in DMF at 100°C for 6 hours, followed by silica gel chromatography purification (eluent: CH₂Cl₂/IPA/hexane) yields the target compound . Triethylamine is critical for neutralizing acidic byproducts. Optimizing solvent polarity (e.g., DMF for high solubility) and temperature control minimizes side reactions. Yield improvements (>70%) are achieved by stoichiometric balancing of reactants and inert atmosphere use.

• Table 1 : Key Reaction Parameters

Reactant	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Chloro-5-fluoro-pyrimidine	DMF	100	6	~70
Benzyl 4-(aminomethyl)piperidine-1-carboxylate	DMF	100	6	~70

Q. Which analytical techniques are recommended for characterizing structural integrity and stereochemical purity?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR confirms backbone connectivity and detects impurities. For stereochemical analysis, 2D NOESY identifies spatial interactions between chiral centers (e.g., (S)-2-Amino-3-methyl-butyryl group) .
• HPLC with Chiral Columns : Resolves epimers (e.g., using polysaccharide-based columns) to verify enantiomeric excess. Mobile phases with hexane/isopropanol (95:5) are effective .
• Mass Spectrometry (MS) : High-resolution MS (e.g., ESI-TOF) validates molecular weight (M+1: 345.29 observed) and detects fragmentation patterns .

Q. What are the critical parameters for successful purification via chromatography?

• Methodological Answer : Silica gel chromatography with gradient elution (CH₂Cl₂ → IPA/hexane) is standard. Key factors:

• Particle Size : 40–63 µm silica improves resolution.
• Eluent Polarity : Incremental IPA addition (1–20%) reduces tailing.
• Loading Concentration : ≤5% w/v prevents column overload .

Advanced Research Questions

Q. How can computational modeling optimize reaction pathways and synthesis conditions?

• Methodological Answer : Quantum chemical calculations (e.g., DFT) predict transition states and energy barriers for acylation or coupling steps. For example, ICReDD’s reaction path search algorithms identify optimal solvents (e.g., DMF vs. THF) and catalysts by simulating activation energies . Machine learning models (e.g., Bayesian optimization) screen experimental variables (temp., stoichiometry) to maximize yield .

Q. What strategies resolve contradictions in spectroscopic data for derivatives?

• Methodological Answer :

• Cross-Validation : Combine NMR, IR, and X-ray crystallography (if crystals are obtainable) to confirm ambiguous signals. For example, crystal structures resolve NOE contradictions in piperidine ring conformers .
• Dynamic NMR : Analyze temperature-dependent splitting to identify rotamers or slow-exchange protons .

Q. How is stability assessed under varying experimental conditions, and how are degradation products identified?

• Methodological Answer :

• Forced Degradation Studies : Expose the compound to heat (40–80°C), humidity (75% RH), and oxidative stress (H₂O₂). Monitor via LC-MS to detect hydrolysis (e.g., benzyl ester cleavage) or oxidation byproducts .
• Accelerated Stability Testing : Use Arrhenius plots to extrapolate shelf-life at 25°C from high-temperature data .

Q. What impurity profiling and chiral separation techniques ensure batch consistency?

• Methodological Answer :

• HPLC-MS/MS : Quantifies impurities at ≤0.1% levels. For chiral impurities, use Chiralpak IG-3 columns with heptane/ethanol (80:20) .
• DoE (Design of Experiments) : Optimizes reaction time/temperature to suppress epimerization during synthesis. For example, lower temps (≤60°C) reduce racemization in peptide couplings .

Data Contradiction Analysis

• Case Example : Discrepancies in MS fragmentation patterns may arise from solvent adducts (e.g., DMF + H⁺). Mitigation:
  • High-Purity Solvents : Use freshly distilled DMF.
  • Collision-Induced Dissociation (CID) : Adjust voltage to differentiate adducts from true fragments .